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Compound of Interest

Compound Name: (tert-Butyldimethylsilyl)acetylene

Cat. No.: B008983 Get Quote

(tert-Butyldimethylsilyl)acetylene, also known as TBDMSA, is an organosilicon compound

with significant applications in organic synthesis, particularly as a protecting group for terminal

alkynes and as a versatile building block in the construction of complex molecules.[1][2] This

guide provides an in-depth look at its chemical properties, synthesis, and key applications

relevant to researchers and professionals in drug development and materials science.

Core Chemical Properties
(tert-Butyldimethylsilyl)acetylene is a clear, colorless liquid at room temperature.[1] Its key

physical and chemical properties are summarized in the table below. The presence of the bulky

tert-butyldimethylsilyl (TBS) group provides steric hindrance, which is crucial for its role as a

protecting group, while also enhancing its solubility in common organic solvents.[2]
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Property Value

Molecular Formula C₈H₁₆Si

Molecular Weight 140.30 g/mol [3][4]

CAS Number 86318-61-8[1][3]

Density 0.751 g/mL at 25 °C[1][4][5][6]

Boiling Point 116-117 °C[1][4][5][6]

Refractive Index n20/D 1.451[1][4][5]

Appearance Clear colorless liquid[1]

Synthesis and Handling
Experimental Protocol: Synthesis of (tert-Butyldimethylsilyl)acetylene

A common method for the preparation of (tert-Butyldimethylsilyl)acetylene involves the

reaction of acetylene with a suitable base, followed by quenching with tert-butyldimethylsilyl

chloride.

Materials:

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Acetylene gas

tert-Butyldimethylsilyl chloride (TBDMSCl)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet,

and a septum is placed under an inert atmosphere (e.g., argon or nitrogen).

Anhydrous THF is added to the flask, and the flask is cooled to -78 °C in a dry ice/acetone

bath.

Acetylene gas is bubbled through the THF for a predetermined amount of time to ensure

saturation.

n-Butyllithium is added dropwise to the cooled solution, maintaining the temperature at -78

°C. The formation of lithium acetylide is observed.

A solution of tert-butyldimethylsilyl chloride in anhydrous THF is then added slowly to the

reaction mixture.

The reaction is allowed to warm to room temperature and stirred for several hours.

The reaction is quenched by the slow addition of saturated aqueous ammonium chloride

solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by

distillation to yield pure (tert-Butyldimethylsilyl)acetylene.

Handling and Storage: Due to its volatility and sensitivity to moisture, (tert-
Butyldimethylsilyl)acetylene should be stored under an inert atmosphere and protected from

moisture.[2] It is a flammable liquid and should be handled in a well-ventilated area, away from

sources of ignition.[4]

Key Applications in Organic Synthesis
The primary utility of (tert-Butyldimethylsilyl)acetylene lies in its dual role as a protecting

group and a synthetic building block.
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Workflow for Deprotection and Further Reaction:

(tert-Butyldimethylsilyl)acetylene
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(e.g., TBAF)

Terminal Alkyne

Coupling Reaction
(e.g., Sonogashira)

Functionalized Product

Protected Alkyne
(TBDMSA)

Deprotection Signal
(e.g., Fluoride Source)

Activated Intermediate
(Terminal Alkyne)

Activation Downstream Reaction
(e.g., C-C Coupling)

Propagation Target MoleculeTermination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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